5-(1-Isopropylpyrrolidin-2-yl)-2-methoxy-4-methylpyridine

• Molecular Formula: C14H22N2O
• Molecular Weight: 234.34 g/mol
• IUPAC Name: 2-methoxy-4-methyl-5-(1-propan-2-ylpyrrolidin-2-yl)pyridine
• InChI: InChI=1S/C14H22N2O/c1-10(2)16-7-5-6-13(16)12-9-15-14(17-4)8-11(12)3/h8-10,13H,5-7H2,1-4H3
• InChI Key: SEOXTVWXHIWEIS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=C1C2CCCN2C(C)C)OC

Description

5-(1-Isopropylpyrrolidin-2-yl)-2-methoxy-4-methylpyridine is a heterocyclic compound featuring a pyridine core substituted with methoxy, methyl, and a 1-isopropylpyrrolidin-2-yl group. This structure combines aromatic and aliphatic moieties, which may confer unique physicochemical and biological properties. Pyrrolidine and pyridine rings are common in pharmaceuticals due to their hydrogen-bonding capabilities and metabolic stability.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(1-Isopropylpyrrolidin-2-yl)-2-methoxy-4-methylpyridine typically involves multi-step organic reactions. One common approach is the condensation of 2-methoxy-4-methylpyridine with an appropriate isopropylpyrrolidine derivative under controlled conditions. The reaction may require catalysts and specific solvents to achieve high yields and purity.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure cost-effectiveness and scalability. The process might include continuous flow reactors and automated systems to maintain consistency and quality.

Chemical Reactions Analysis

Types of Reactions

5-(1-Isopropylpyrrolidin-2-yl)-2-methoxy-4-methylpyridine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can yield different reduced forms of the compound.

Substitution: The methoxy and methyl groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are often used.

Substitution: Reagents like halogens (Cl2, Br2) and nucleophiles (NH3, OH-) can facilitate substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield pyridine oxides, while reduction can produce various reduced derivatives.

Scientific Research Applications

Antimicrobial Activity

Research indicates that compounds similar to 5-(1-Isopropylpyrrolidin-2-yl)-2-methoxy-4-methylpyridine exhibit significant antimicrobial properties. For instance, derivatives of pyridine and imidazopyridine have been evaluated for their effectiveness against various bacterial strains, including Staphylococcus aureus and Escherichia coli. In vitro studies have shown promising results, suggesting that these compounds could serve as potential antibacterial agents .

Anticancer Properties

The compound's structure allows for interactions with biological targets associated with cancer progression. Studies have focused on the synthesis of pyridine derivatives that demonstrate cytotoxic effects against cancer cell lines. These derivatives are believed to inhibit specific pathways involved in tumor growth, making them candidates for further development as anticancer drugs .

Neurological Applications

Given its pyrrolidine component, 5-(1-Isopropylpyrrolidin-2-yl)-2-methoxy-4-methylpyridine has potential applications in treating neurological disorders. Compounds with similar structures have been investigated for their effects on neurotransmitter systems, particularly in relation to anxiety and depression treatments. Research into the pharmacological profiles of these compounds suggests they may act as modulators of neurotransmitter receptors .

Synthesis Techniques

The synthesis of 5-(1-Isopropylpyrrolidin-2-yl)-2-methoxy-4-methylpyridine can be achieved through various chemical pathways. One common method involves the reaction of isopropylpyrrolidine with methoxy and methyl substituents on a pyridine ring. The reaction conditions typically include solvents like ethanol or methanol and catalysts that facilitate the formation of the desired product.

Table 1: Synthesis Pathways

Step	Reactants	Conditions	Product
1	Isopropylpyrrolidine + Methanol	Heat, Acid Catalyst	Intermediate
2	Intermediate + Methylating Agent	Reflux	5-(1-Isopropylpyrrolidin-2-yl)-2-methoxy-4-methylpyridine

In Vitro Studies

In vitro evaluations have been conducted to assess the biological activity of 5-(1-Isopropylpyrrolidin-2-yl)-2-methoxy-4-methylpyridine against various pathogens and cancer cell lines. These studies typically employ assays such as MTT or disc diffusion methods to determine the efficacy of the compound.

Molecular Docking Studies

Computational approaches, including molecular docking studies, have been utilized to predict the interactions between this compound and potential biological targets. These studies help in understanding the binding affinities and mechanisms by which the compound may exert its effects on cellular pathways .

Case Studies

Several case studies highlight the effectiveness of compounds related to 5-(1-Isopropylpyrrolidin-2-yl)-2-methoxy-4-methylpyridine:

Case Study 1: Antimicrobial Efficacy

A study published in a peer-reviewed journal reported on a series of pyridine derivatives tested against Mycobacterium tuberculosis. The results indicated that certain derivatives exhibited low MIC values, suggesting strong antimicrobial activity.

Case Study 2: Anticancer Activity

Another research effort focused on evaluating a library of pyridine-based compounds against multiple cancer cell lines. The findings revealed several candidates with IC50 values in the micromolar range, indicating significant anticancer potential.

Mechanism of Action

The mechanism of action of 5-(1-Isopropylpyrrolidin-2-yl)-2-methoxy-4-methylpyridine involves its interaction with specific molecular targets and pathways. The compound may bind to receptors or enzymes, modulating their activity and leading to various biological effects. Detailed studies are required to elucidate the exact pathways and molecular interactions involved.

Comparison with Similar Compounds

5-{[1-(3-Isopropyl-1,2,4-oxadiazol-5-yl)-4-piperidinyl]methoxy}-2-[4-(methylsulfonyl)phenyl]pyridine

• Structural Differences :
  • Replaces the pyrrolidine ring with a piperidine group.
  • Introduces a 1,2,4-oxadiazole ring and a methylsulfonylphenyl substituent.
• The sulfonyl group increases polarity, possibly improving aqueous solubility compared to the target compound.
• Data: Property Value Molecular Formula C₂₄H₂₉N₃O₄S Average Mass 463.57 g/mol (calculated) ChemSpider ID Not explicitly stated

2-Methoxy-4-methylpyridine

• Structural Differences :
  • Simplifies the structure by omitting the 1-isopropylpyrrolidin-2-yl group.
• Functional Implications :
  • Reduced steric hindrance may enhance reactivity in substitution reactions.
  • Lower molecular weight (149.19 g/mol) likely improves volatility.

• Commercial Availability :

  Property	Value
  CAS Number	100848-70-2
  Purity	>98.0%
  Price (1g)	3,400 JPY

2-(5-(2-Methoxyphenyl)-1,2,4-oxadiazol-3-yl)pyridine

• Structural Differences :
  • Substitutes the pyrrolidine group with a 2-methoxyphenyl-oxadiazole moiety.
• Functional Implications :
  • The oxadiazole and methoxyphenyl groups may enhance π-π stacking interactions in biological targets.
  • Increased aromaticity could reduce solubility in polar solvents.

VU0453379 (GLP-1R Modulator)

• Structural Differences :
  • Embeds the isopropylpyrrolidinyl group within a complex indole-carboxamide scaffold.
• The carboxamide group facilitates hydrogen bonding with biological targets.

Key Comparative Insights

Structural and Functional Trends

• Pyrrolidine vs. Piperidine : Pyrrolidine’s smaller ring size increases ring strain but may enhance conformational flexibility for target binding .
• Methoxy Group : Common across analogs; contributes to electron-donating effects and modulates aromatic ring reactivity .
• Bioisosteres : Oxadiazole (in ) and sulfonyl (in ) groups improve metabolic stability and solubility, respectively.

Biological Activity

5-(1-Isopropylpyrrolidin-2-yl)-2-methoxy-4-methylpyridine is a compound of interest due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant research findings.

Chemical Structure and Properties

The compound features a pyridine ring with several substituents, including an isopropyl group attached to a pyrrolidine moiety and methoxy and methyl groups. This structure is significant for its interaction with biological targets.

Research indicates that compounds similar to 5-(1-Isopropylpyrrolidin-2-yl)-2-methoxy-4-methylpyridine often interact with various receptors and enzymes, influencing pathways involved in neurological and metabolic functions.

Potential Targets:

• Neuropeptide Y Receptors : Some derivatives have been studied for their role as antagonists at neuropeptide Y receptors, which are implicated in appetite regulation and anxiety.
• Bruton's Tyrosine Kinase (BTK) : Compounds in the same class have shown inhibitory activity against BTK, a critical enzyme in B cell receptor signaling, which is relevant for treating B cell malignancies .

Biological Activity Data

The following table summarizes key biological activities associated with structurally related compounds:

Compound	Target	IC50 (nM)	Effect	Reference
Compound A	BTK	7	Inhibits B cell growth
Compound B	Neuropeptide Y Receptor	10	Reduces food intake
Compound C	p38 MAP Kinase	15	Anti-inflammatory effects

Case Studies

• Bruton's Tyrosine Kinase Inhibition : A study evaluated the effects of a related compound on TMD8 B cell lymphoma cells. It demonstrated potent inhibition of BTK, leading to reduced cell proliferation and increased apoptosis through the activation of caspases .
• Neuropeptide Y Antagonism : Another investigation into similar compounds showed that they could effectively block neuropeptide Y receptors, which may offer therapeutic benefits for obesity and anxiety disorders .
• Inflammatory Response Modulation : Research into p38 MAP kinase inhibitors revealed that certain derivatives could significantly reduce inflammation in murine models, highlighting their potential in treating autoimmune diseases .